N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2,3-dichlorobenzamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2,3-dichlorobenzamide
• InChI: InChI=1S/C20H12Cl2N2O2S/c21-14-5-3-4-13(18(14)22)19(26)23-11-8-9-12(16(25)10-11)20-24-15-6-1-2-7-17(15)27-20/h1-10,25H,(H,23,26)
• InChI Key: JSIKEQNXPUWBNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C3=C(C=C(C=C3)NC(=O)C4=C(C(=CC=C4)Cl)Cl)O
• Molecular Formula: C20H12Cl2N2O2S
• Molecular Weight: 415.3 g/mol

Description

N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2,3-dichlorobenzamide, also known as BTA-EG6, is a small molecule inhibitor that has been used in scientific research for various purposes. It has been found to have potential therapeutic applications in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders.

Mechanism of Action

N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2,3-dichlorobenzamide is a small molecule inhibitor that works by binding to a specific site on the target protein or enzyme. This binding prevents the protein or enzyme from functioning properly, which can lead to a variety of effects depending on the target. For example, N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2,3-dichlorobenzamide has been found to inhibit the activity of certain kinases, which are involved in cell signaling pathways that regulate cell growth and division.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2,3-dichlorobenzamide depend on the target protein or enzyme that it inhibits. For example, in cancer cells, N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2,3-dichlorobenzamide has been found to inhibit the activity of certain kinases that are involved in cell proliferation and survival. This can lead to cell death and a reduction in tumor growth. In Alzheimer's disease, N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2,3-dichlorobenzamide has been found to inhibit the aggregation of beta-amyloid peptides, which are believed to play a role in the development of the disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2,3-dichlorobenzamide in lab experiments is that it is a small molecule inhibitor that can be easily synthesized and modified. This allows researchers to tailor the molecule to their specific needs. However, one limitation of using N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2,3-dichlorobenzamide is that it may not be selective for the target protein or enzyme, which can lead to off-target effects.

Future Directions

There are several future directions for the use of N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2,3-dichlorobenzamide in scientific research. One direction is to further investigate its potential therapeutic applications in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. Another direction is to develop more selective inhibitors that can target specific proteins or enzymes without causing off-target effects. Additionally, N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2,3-dichlorobenzamide could be used as a tool to study the mechanism of action of other proteins and enzymes.

Synthesis Methods

The synthesis of N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2,3-dichlorobenzamide involves a series of chemical reactions. The starting material is 2-aminothiophenol, which is reacted with 2-chloro-3-nitrobenzoic acid to form 2-(4-nitrophenylthio)benzoic acid. This compound is then reacted with 4-(2-aminophenyl)-1,3-thiazole-2-amine to form N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2,3-dichlorobenzamide.

Scientific Research Applications

N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2,3-dichlorobenzamide has been used in scientific research for various purposes. It has been found to have potential therapeutic applications in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders. It has also been used as a tool to study the mechanism of action of certain proteins and enzymes.